Cas no 378200-40-9 (6-Amino-4-(4-CL-PH)-3-ethyl-1,4-dihydropyrano(2,3-C)pyrazole-5-carbonitrile)
378200-40-9 structure
Product Name:6-Amino-4-(4-CL-PH)-3-ethyl-1,4-dihydropyrano(2,3-C)pyrazole-5-carbonitrile
CAS No:378200-40-9
MF:C15H13ClN4O
MW:300.742921590805
CID:2857064
PubChem ID:3156164
Update Time:2025-04-21
6-Amino-4-(4-CL-PH)-3-ethyl-1,4-dihydropyrano(2,3-C)pyrazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- CCG-108079
- 6-amino-4-(4-chlorophenyl)-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
- SR-01000452819
- 6-AMINO-4-(4-CL-PH)-3-ETHYL-1,4-DIHYDROPYRANO(2,3-C)PYRAZOLE-5-CARBONITRILE
- AKOS016349799
- 6-AMINO-4-(4-CHLOROPHENYL)-3-ETHYL-1H,4H-PYRANO[2,3-C]PYRAZOLE-5-CARBONITRILE
- 378200-40-9
- SR-01000452819-1
- AKOS000668171
- 655-502-8
- STK788543
- 6-Amino-4-(4-CL-PH)-3-ethyl-1,4-dihydropyrano(2,3-C)pyrazole-5-carbonitrile
-
- Inchi: 1S/C15H13ClN4O/c1-2-11-13-12(8-3-5-9(16)6-4-8)10(7-17)14(18)21-15(13)20-19-11/h3-6,12H,2,18H2,1H3,(H,19,20)
- InChI Key: RMLPERGEBFIADD-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C(C#N)=C(N)OC2C1=C(CC)NN=2
Computed Properties
- Exact Mass: 300.0777887Da
- Monoisotopic Mass: 300.0777887Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 87.7Ų
6-Amino-4-(4-CL-PH)-3-ethyl-1,4-dihydropyrano(2,3-C)pyrazole-5-carbonitrile Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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